Cas no 126374-41-2 (rac-1-Linoleoyl-3-linolenoyl-propanetriol)

• Product Name: rac-1-Linoleoyl-3-linolenoyl-propanetriol
• CAS No: 126374-41-2
• Molecular Formula: C₃₉H₆₆O₅
• Molecular Weight: 614.93834
• CID: 1065060
• PubChem ID: 71749809

rac-1-Linoleoyl-3-linolenoyl-propanetriol Properties

Names and Identifiers

• rac-1-Linoleoyl-3-linolenoyl-propanetriol
• [2-hydroxy-3-[(9Z,12Z,15Z)-octadeca-9,12,15-trienoyl]oxypropyl] (9Z,12Z)-octadeca-9,12-dienoate
• (all-Z)-9,12,15-Octadecatrienoic Acid 2-Hydroxy-3-[(1-oxo-9,12-octadecadienyl)oxy]propyl Ester
• (9Z,12Z,15Z)-2-Hydroxy-3-[[(9Z,12Z)-1-oxo-9,9,12,15-octadecatrienoic Acid 12-Octadecadien-1-yl]oxy]propyl Ester
• BP-29880
• 2-Hydroxy-3-{[(9Z,12Z)-octadeca-9,12-dienoyl]oxy}propyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate
• DTXSID60857936
• 126374-41-2
• PD069352
• HY-W778471
• CS-0855256

• InChIKey： NSOPMDWAJHPKTH-LOYOHVQTSA-N
• Inchi： InChI=1S/C39H66O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5,7,11-14,17-20,37,40H,3-4,6,8-10,15-16,21-36H2,1-2H3/b7-5-,13-11-,14-12-,19-17-,20-18-
• SMILES： CCCCCC=CCC=CCCCCCCCC(=O)OCC(COC(=O)CCCCCCCC=CCC=CCC=CCC)O

Computed Properties

• Exact Mass: 614.49100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 33
• Monoisotopic Mass: 614.49102520g/mol
• Heavy Atom Count: 44
• Complexity: 792
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• LogP: 10.83670
• PSA: 72.83000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives